Cas no 1021252-34-5 (N-(4-acetamidophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide)

• Product Name: N-(4-acetamidophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• CAS No: 1021252-34-5
• MF: C₂₄H₂₀N₄O₃
• MW: 412.440605163574
• CID: 5432244
• Update Time: 2025-05-26

N-(4-acetamidophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• N-(4-acetamidophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

• Inchi： 1S/C24H20N4O3/c1-16(29)25-18-11-13-19(14-12-18)26-22(30)15-28-21-10-6-5-9-20(21)23(27-24(28)31)17-7-3-2-4-8-17/h2-14H,15H2,1H3,(H,25,29)(H,26,30)
• InChI Key： CMSADHFLCXBVBG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(=O)C)C=C1)(=O)CN1C2=C(C=CC=C2)C(C2=CC=CC=C2)=NC1=O

Additional information on N-(4-acetamidophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

Comprehensive Overview of N-(4-acetamidophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS No. 1021252-34-5)

The compound N-(4-acetamidophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS No. 1021252-34-5) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of key functional groups, including an acetamide moiety and a dihydroquinazolinone core, which are of significant interest in medicinal chemistry and drug discovery. Researchers and pharmaceutical developers often explore such compounds for their potential biological activities, particularly in targeting enzyme inhibition or modulating protein-protein interactions.

In recent years, the demand for novel heterocyclic compounds like N-(4-acetamidophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has surged due to their applications in designing small-molecule therapeutics. The quinazolinone scaffold, a prominent feature of this compound, is frequently investigated for its role in kinase inhibition and anticancer drug development. This aligns with current trends in precision medicine, where targeted therapies are prioritized to minimize side effects. Users searching for "quinazolinone derivatives" or "acetamide-based bioactive compounds" will find this molecule highly relevant to their research.

The synthesis of CAS No. 1021252-34-5 typically involves multi-step organic reactions, including condensation and cyclization processes. Its phenyl-substituted quinazolinone structure contributes to its stability and potential bioavailability, making it a candidate for further pharmacokinetic studies. Notably, the 4-acetamidophenyl group may enhance solubility, a critical factor in drug formulation. These attributes address common queries such as "how to improve drug-like properties of quinazolinones" and "strategies for optimizing heterocyclic compound solubility," which are frequently searched in academic and industrial forums.

Beyond pharmaceutical applications, N-(4-acetamidophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has garnered attention in material science. Its conjugated system and rigid architecture suggest potential utility in organic electronics or as a fluorescent probe. This versatility answers emerging questions about "dual-purpose organic compounds" and "non-pharmaceutical uses of quinazolinones," topics gaining traction in interdisciplinary research. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring purity and reproducibility—key concerns for laboratories sourcing CAS 1021252-34-5.

Environmental and safety profiles of CAS 1021252-34-5 are also under scrutiny, reflecting broader societal interest in green chemistry. Researchers evaluate its biodegradability and synthetic routes to reduce hazardous byproducts. Such investigations resonate with searches for "sustainable synthesis of acetamide derivatives" and "eco-friendly heterocyclic compounds." As regulatory standards tighten, these aspects become pivotal in compound selection for large-scale applications.

In summary, N-(4-acetamidophenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide represents a multifaceted compound bridging medicinal chemistry and materials science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, addressing both traditional inquiries and cutting-edge trends like AI-assisted molecular design and high-throughput screening. For scientists and innovators, this molecule offers a rich platform to explore unanswered questions in molecular optimization and application development.